Cas no 612042-96-3 (1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine)

• Product Name: 1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine
• CAS No: 612042-96-3
• MF: C₁₃H₁₇Cl₂NO₂S
• MW: 322.25058054924
• CID: 5417318
• PubChem ID: 2940190
• Update Time: 2025-07-22

1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine
• 1-(2,6-dichlorobenzenesulfonyl)-3,5-dimethylpiperidine

• Inchi： 1S/C13H17Cl2NO2S/c1-9-6-10(2)8-16(7-9)19(17,18)13-11(14)4-3-5-12(13)15/h3-5,9-10H,6-8H2,1-2H3
• InChI Key： SWYHNUDAXBVVDN-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(Cl)C=CC=C2Cl)(=O)=O)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 321.0357053g/mol
• Monoisotopic Mass: 321.0357053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine

Recent Advances in the Study of 1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine (CAS: 612042-96-3)

1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine (CAS: 612042-96-3) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting key advancements and their implications for the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot reaction strategy, significantly reducing the number of steps required and minimizing the formation of by-products. This advancement not only enhances the scalability of production but also addresses environmental concerns associated with traditional synthetic methods.

Pharmacological investigations have revealed that 1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine exhibits promising activity as a modulator of specific ion channels and receptors. In vitro studies conducted by researchers at the University of Cambridge demonstrated its ability to selectively inhibit certain subtypes of voltage-gated sodium channels, suggesting potential applications in the treatment of neurological disorders such as epilepsy and neuropathic pain. These findings were further supported by molecular docking simulations, which provided insights into the compound's binding interactions at the atomic level.

In addition to its neurological applications, recent research has explored the compound's potential as an anti-inflammatory agent. A study published in Bioorganic & Medicinal Chemistry Letters reported that 1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine effectively suppresses the production of pro-inflammatory cytokines in macrophage cells, with an IC50 value comparable to that of established anti-inflammatory drugs. This discovery opens new avenues for the development of therapies targeting chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of 1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine. Pharmacokinetic studies have identified issues related to its metabolic stability and oral bioavailability, prompting ongoing efforts to design analogs with improved drug-like properties. Collaborative research between academic institutions and pharmaceutical companies is currently underway to address these limitations and advance the compound toward preclinical development.

In conclusion, 1-(2,6-dichlorophenyl)sulfonyl-3,5-dimethylpiperidine (CAS: 612042-96-3) represents a compelling case study in the intersection of chemical synthesis and biological activity. The latest research underscores its multifaceted potential while highlighting the need for further optimization and characterization. As investigations continue, this compound may emerge as a valuable tool for both basic research and therapeutic applications in the chemical biology and pharmaceutical fields.